Cas no 41442-92-6 (5,5'-butane-1,4-diylbis(1H-1,2,4-triazol-3-amine))

• Product Name: 5,5'-butane-1,4-diylbis(1H-1,2,4-triazol-3-amine)
• CAS No: 41442-92-6
• MF: C₈H₁₄N₈
• MW: 222.25035905838
• CID: 926971
• PubChem ID: 343493
• Update Time: 2025-04-19

5,5'-butane-1,4-diylbis(1H-1,2,4-triazol-3-amine) Chemical and Physical Properties

Names and Identifiers

• 5,5'-butane-1,4-diylbis(1H-1,2,4-triazol-3-amine)
• 5-[4-(3-amino-1H-1,2,4-triazol-5-yl)butyl]-1H-1,2,4-triazol-3-amine
• 1,4-bis(5-amino-1,2,4-triazol-3-yl)butane
• 1H,1'H-5,5'-Butandiyl-bis-[1,2,4]triazol-3-ylamin
• 1H,1'H-5,5'-butanediyl-bis-[1,2,4]triazol-3-ylamine
• AC1L7YHH
• CBDivE_004907
• CTK1D7792
• NSC382948
• STOCK3S-94952
• SureCN8660213
• NSC-382948
• 41442-92-6
• SCHEMBL8660213
• AKOS001660577
• 1H-1,2,4-Triazol-3-amine, 5-[4-(3-amino-1H-1,2,4-triazol-5-yl)butyl]-
• 5,5'-(Butane-1,4-diyl)bis(1H-1,2,4-triazol-3-amine)
• 5,5'-(Butane-1,4-diyl)di(1H-1,2,4-triazol-3-amine)
• MFCD00452054
• SR-01000480495
• STL032043
• AKOS005640017
• 3-[4-(5-amino-1H-1,2,4-triazol-3-yl)butyl]-1H-1,2,4-triazol-5-amine
• 5-[4-(5-amino-2H-1,2,4-triazol-3-yl)butyl]-1H-1,2,4-triazol-3-amine
• DS-008902
• DTXSID10321894
• SR-01000480495-1

• Inchi： 1S/C8H14N8/c9-7-11-5(13-15-7)3-1-2-4-6-12-8(10)16-14-6/h1-4H2,(H3,9,11,13,15)(H3,10,12,14,16)
• InChI Key： GNAZDVZJXQCLPG-UHFFFAOYSA-N
• SMILES： N1C(CCCCC2=NC(N)=NN2)=NC(N)=N1

Computed Properties

• Exact Mass: 222.13442
• Monoisotopic Mass: 222.13414248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 135Ų

Experimental Properties

• PSA: 135.18
• LogP: 0.81500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles